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Compound of Interest

Compound Name: DBCO-PEG3-propionic EVCit-PAB

Cat. No.: B8116133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physicochemical properties of the DBCO-PEG3-
propionic EVCit-PAB molecule, a critical component in the field of antibody-drug conjugates

(ADCs).

Core Molecular Data
The fundamental quantitative data for DBCO-PEG3-propionic EVCit-PAB is summarized in

the table below. This information is essential for accurate experimental design, stoichiometric

calculations, and data analysis in ADC development.

Property Value Reference

Molecular Weight 1055.22 g/mol [1]

Molecular Formula C55H74N8O13 [1]

Experimental and Logical Workflow
The development and application of antibody-drug conjugates is a multi-step process that

involves careful design and synthesis of the linker-payload complex, followed by conjugation to

a monoclonal antibody and subsequent purification and characterization. The following diagram
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illustrates a generalized workflow for the generation and testing of an ADC utilizing a DBCO-

functionalized linker-payload.

Linker-Payload Synthesis
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Generalized workflow for ADC development using DBCO-linker technology.

Signaling Pathway Considerations
The "EVCit-PAB" component of this molecule is a linker system designed to be stable in

circulation and release the cytotoxic payload within the target cell. The valine-citrulline (VC or

"EVCit") dipeptide is cleavable by lysosomal proteases, such as Cathepsin B, which are

abundant in the intracellular environment of many cancer cells. Upon cleavage, the PAB (p-

aminobenzyl) spacer undergoes a self-immolative electronic cascade to release the active

drug.
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ADC Internalization into Target Cell via Receptor-Mediated Endocytosis

Trafficking to Lysosome

Cathepsin B Cleavage of EVCit Linker

PAB Spacer Self-Immolation

Release of Active Cytotoxic Payload

Induction of Apoptosis
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Intracellular payload release mechanism for an EVCit-PAB linked ADC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: DBCO-PEG3-propionic
EVCit-PAB]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8116133#dbco-peg3-propionic-evcit-pab-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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